Cas no 1337049-80-5 (5-chloro-1,2,3,4-tetrahydroquinolin-4-amine)

• Product Name: 5-chloro-1,2,3,4-tetrahydroquinolin-4-amine
• CAS No: 1337049-80-5
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 4585101
• Update Time: 2025-07-24

5-chloro-1,2,3,4-tetrahydroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,2,3,4-tetrahydroquinolin-4-amine

• Inchi： 1S/C9H11ClN2/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-3,7,12H,4-5,11H2
• InChI Key： YAORIHVPPHNYMK-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2)C(N)CC1

Additional information on 5-chloro-1,2,3,4-tetrahydroquinolin-4-amine

Comprehensive Overview of 5-Chloro-1,2,3,4-tetrahydroquinolin-4-amine (CAS No. 1337049-80-5)

5-Chloro-1,2,3,4-tetrahydroquinolin-4-amine (CAS No. 1337049-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This tetrahydroquinoline derivative is characterized by its unique chloro-substituted structure, which contributes to its potential applications in drug discovery and material science. The compound's molecular formula, C₉H₁₁ClN₂, highlights its relevance as a building block for more complex molecules.

In recent years, the demand for heterocyclic compounds like 5-chloro-1,2,3,4-tetrahydroquinolin-4-amine has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) therapeutics, given the structural similarity to other bioactive quinoline derivatives. The CAS No. 1337049-80-5 is frequently searched in academic databases, reflecting its growing importance in structure-activity relationship (SAR) studies.

One of the trending topics surrounding this compound is its potential application in green chemistry protocols. With sustainability becoming a priority, scientists are exploring eco-friendly synthesis routes for 5-chloro-1,2,3,4-tetrahydroquinolin-4-amine to minimize waste and energy consumption. This aligns with the broader industry shift toward atom-efficient reactions and catalytic processes, which are frequently discussed in peer-reviewed journals.

Another area of interest is the compound's pharmacophore properties. The presence of both amine and chloro functional groups allows for diverse interactions with biological targets, making it a candidate for enzyme inhibition studies. Online forums and research portals often highlight queries about its solubility, stability, and synthetic scalability, indicating practical concerns among end-users.

From a commercial perspective, CAS No. 1337049-80-5 is listed in catalogs of major fine chemical suppliers, often accompanied by technical data sheets detailing its purity and spectroscopic data. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, addressing the stringent requirements of Good Manufacturing Practice (GMP).

In summary, 5-chloro-1,2,3,4-tetrahydroquinolin-4-amine represents a compelling case study in modern chemical innovation. Its dual utility in drug development and sustainable synthesis positions it as a compound of enduring relevance, while ongoing research continues to uncover new dimensions of its applicability.